Cas no 1235636-03-9 (N-tert-butyl-4-(methanesulfonamidomethyl)piperidine-1-carboxamide)

• Product Name: N-tert-butyl-4-(methanesulfonamidomethyl)piperidine-1-carboxamide
• CAS No: 1235636-03-9
• MF: C₁₂H₂₅N₃O₃S
• MW: 291.410201787949
• CID: 6199337
• PubChem ID: 49684540
• Update Time: 2025-10-28

N-tert-butyl-4-(methanesulfonamidomethyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS024490339
• N-(tert-butyl)-4-(methylsulfonamidomethyl)piperidine-1-carboxamide
• 1235636-03-9
• F5017-1566
• N-tert-butyl-4-(methanesulfonamidomethyl)piperidine-1-carboxamide
• VU0629838-1

• Inchi： 1S/C12H25N3O3S/c1-12(2,3)14-11(16)15-7-5-10(6-8-15)9-13-19(4,17)18/h10,13H,5-9H2,1-4H3,(H,14,16)
• InChI Key： NPYFQBXELIJCET-UHFFFAOYSA-N
• SMILES： S(C)(NCC1CCN(C(NC(C)(C)C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 291.162
• Monoisotopic Mass: 291.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.9A^2
• XLogP3: 0.4

Additional information on N-tert-butyl-4-(methanesulfonamidomethyl)piperidine-1-carboxamide

Introduction to N-tert-butyl-4-(methanesulfonamidomethyl)piperidine-1-carboxamide (CAS No. 1235636-03-9)

N-tert-butyl-4-(methanesulfonamidomethyl)piperidine-1-carboxamide, with the CAS number 1235636-03-9, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a tert-butyl group and a methanesulfonamidomethyl moiety, contribute to its distinct chemical properties and reactivity, making it a valuable candidate for further exploration in medicinal chemistry.

The synthesis and characterization of N-tert-butyl-4-(methanesulfonamidomethyl)piperidine-1-carboxamide have been subjects of extensive research due to its potential role in the development of novel therapeutic agents. The tert-butyl group, attached at the nitrogen position of the piperidine ring, enhances the lipophilicity of the molecule, which is a critical factor in drug absorption and distribution. On the other hand, the methanesulfonamidomethyl group introduces a polar functional group that can interact with biological targets, thereby influencing the compound's pharmacological activity.

In recent years, there has been growing interest in piperidine derivatives as pharmacophores in drug discovery. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, oncology, and infectious diseases. The structural motif of N-tert-butyl-4-(methanesulfonamidomethyl)piperidine-1-carboxamide aligns well with these trends, as it combines lipophilic and hydrophilic elements that are often essential for achieving optimal pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The piperidine ring itself is a well-documented pharmacophore that can modulate receptor binding and enzyme inhibition. By incorporating additional functional groups such as the methanesulfonamidomethyl moiety, chemists can fine-tune the properties of the molecule to enhance its biological activity. This flexibility makes N-tert-butyl-4-(methanesulfonamidomethyl)piperidine-1-carboxamide a versatile tool for medicinal chemists seeking to develop new drugs.

Recent studies have highlighted the importance of understanding the structural determinants of drug-like properties. Computational modeling and experimental techniques have been employed to elucidate how modifications to the piperidine core can influence binding affinity, metabolic stability, and other key parameters. The presence of both lipophilic and polar functional groups in N-tert-butyl-4-(methanesulfonamidomethyl)piperidine-1-carboxamide suggests that it may exhibit favorable properties for oral administration and target engagement.

The compound's potential applications extend beyond traditional small-molecule drug development. It has been explored as a building block for more complex molecules, including peptidomimetics and protein inhibitors. The tert-butyl group provides a handle for further derivatization, allowing researchers to create libraries of analogs with tailored properties. This approach is particularly useful in high-throughput screening campaigns aimed at identifying lead compounds for further optimization.

In addition to its synthetic utility, N-tert-butyl-4-(methanesulfonamidomethyl)piperidine-1-carboxamide has been investigated for its potential biological activities. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. These findings are consistent with the broader trend of utilizing piperidine derivatives in drug discovery efforts. However, further research is needed to fully characterize its pharmacological profile and assess its therapeutic potential.

The development of new drugs is a complex process that requires careful consideration of multiple factors, including safety, efficacy, and manufacturability. N-tert-butyl-4-(methanesulfonamidomethyl)piperidine-1-carboxamide represents an interesting case study in this context. Its unique structure offers opportunities for innovation while also presenting challenges that must be addressed through rigorous scientific investigation. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the discovery and development of new therapeutic agents.

Looking ahead, the future prospects for N-tert-butyl-4-(methanesulfonamidomethyl)piperidine-1-carboxamide are promising. With ongoing efforts in medicinal chemistry and computational drug design, there is significant potential for this compound to contribute to next-generation treatments for various diseases. Its combination of structural features and functional groups makes it a compelling candidate for further exploration by researchers worldwide.